Cas no 1184589-25-0 (4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine
• CAS No: 1184589-25-0
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD11932706
• CID: 4576042
• PubChem ID: 61033536
• Update Time: 2025-08-04

4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4-(1-methyl-1H-pyrazol-4-yl)phenyl)methanamine
• [4-(1-methylpyrazol-4-yl)phenyl]methanamine
• 1-[4-(1-Methyl-1H-pyrazol-4-yl)phenyl]methanamine
• 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine

• MDL： MFCD11932706
• Inchi： 1S/C11H13N3/c1-14-8-11(7-13-14)10-4-2-9(6-12)3-5-10/h2-5,7-8H,6,12H2,1H3
• InChI Key： PSOAJXIUSYFYLP-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 187.110947427 g/mol
• Monoisotopic Mass: 187.110947427 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8
• Molecular Weight: 187.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine

4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine (CAS 1184589-25-0): A Versatile Chemical Building Block for Pharmaceutical Research

4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine (CAS 1184589-25-0) is an important aromatic amine compound that has gained significant attention in pharmaceutical and medicinal chemistry research. This heterocyclic amine derivative features both a pyrazole ring and a phenylmethanamine moiety, making it a valuable scaffold for drug discovery. The compound's unique structure contributes to its growing popularity as a pharmaceutical intermediate in the development of novel therapeutic agents.

The molecular structure of 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine combines the 1-methyl-1H-pyrazol-4-yl group with a benzylamine functionality, creating opportunities for diverse chemical modifications. This structural feature makes it particularly interesting for researchers working on kinase inhibitors, which are currently one of the most investigated classes of therapeutic compounds in cancer treatment. Recent studies suggest that derivatives of this compound may show potential in addressing drug-resistant cancers, a major challenge in modern oncology.

In pharmaceutical applications, 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine serves as a key building block for the synthesis of various small molecule drugs. Its amine functionality allows for easy conjugation with other pharmacophores, while the pyrazole ring contributes to improved metabolic stability and binding affinity. These properties have made it particularly valuable in the development of targeted therapies, which represent a growing trend in personalized medicine approaches.

The synthesis of 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Researchers emphasize the importance of proper analytical characterization using techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify the compound's identity and purity. These quality control measures are crucial when the compound is used in drug discovery programs, where impurity profiles can significantly impact biological activity studies.

Recent advances in computational chemistry and molecular docking studies have highlighted the potential of 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine derivatives as protein-protein interaction inhibitors. This application aligns with current research trends focusing on challenging biological targets that were previously considered "undruggable." The compound's modular structure allows medicinal chemists to explore various substitutions, potentially leading to novel therapeutic candidates with improved pharmacokinetic properties.

From a commercial perspective, the demand for 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in early-stage drug discovery. Suppliers typically offer this compound in research quantities with >95% purity, suitable for most medicinal chemistry applications. The growing interest in fragment-based drug discovery approaches has further boosted its utilization as a starting material for library synthesis.

Storage and handling of 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine require standard laboratory precautions for amine-containing compounds. It is recommended to store the material in a cool, dry place, protected from light and moisture to maintain stability. Proper material safety data should always be consulted before working with this chemical, following all relevant laboratory safety protocols.

Looking forward, 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine is expected to maintain its importance in pharmaceutical research, particularly as the industry continues to explore new biological targets and therapeutic modalities. Its versatility as a synthetic intermediate positions it well for applications in emerging areas such as PROTAC technology and covalent inhibitor development, which are currently among the most exciting frontiers in drug discovery.

The patent landscape surrounding 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine derivatives continues to expand, with numerous applications filed in recent years covering various therapeutic indications. This intellectual property activity reflects the compound's potential value in developing treatments for conditions ranging from inflammatory diseases to neurological disorders, highlighting its broad utility across multiple therapeutic areas.

For researchers interested in working with 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine, it's important to note that the compound's structure-activity relationships are still being explored. Recent publications suggest that subtle modifications to the pyrazole ring or amine moiety can significantly influence biological activity, offering numerous opportunities for lead optimization in drug discovery projects. This adaptability makes it particularly valuable in the current research climate that emphasizes molecular diversity and target selectivity.

Quality assurance remains paramount when sourcing 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine for research purposes. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis to ensure researchers receive material of consistent quality. This is especially important for high-throughput screening campaigns where compound purity directly affects assay results and subsequent hit-to-lead development decisions.

In conclusion, 4-(1-methyl-1H-pyrazol-4-yl)phenylmethanamine (CAS 1184589-25-0) represents a valuable chemical building block with wide-ranging applications in modern drug discovery. Its unique structural features, combined with the growing understanding of its pharmacological potential, ensure its continued relevance in pharmaceutical research. As the field moves toward more sophisticated drug design strategies and novel therapeutic approaches, this compound is well-positioned to contribute to future breakthroughs in medicinal chemistry and beyond.